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Compound of Interest

Compound Name: 2-cyanoacetyl Chloride

Cat. No.: B169337 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of reactive chemical reagents like 2-cyanoacetyl chloride is paramount. This guide

provides essential, immediate safety and logistical information, including a step-by-step

operational and disposal plan to ensure the safe management of this compound in your

laboratory.

Chemical Profile and Hazards

2-Cyanoacetyl chloride (CAS No: 16130-58-8) is a highly reactive organic compound utilized

in various chemical syntheses.[1] Its dual functional groups, a cyano group (-C≡N) and an acyl

chloride (-COCl), contribute to its utility but also to its significant hazards.[1][2] Understanding

these hazards is the first step in safe handling and disposal.
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Hazard Classification Description

Acute Toxicity
Toxic if swallowed, in contact with skin, or if

inhaled.[1][3]

Skin Corrosion/Irritation
Causes severe skin burns and eye damage.[1]

[3]

Flammability Flammable liquid.[1]

Reactivity

Reacts violently with water, hydrolyzing to

cyanoacetic acid and hydrochloric acid.[2][4]

May decompose under heat or hydrolysis to

release toxic hydrogen cyanide (HCN) gas.[2] It

is incompatible with strong oxidizing agents,

strong acids, strong bases, and alcohols.[4][5]

Storage
A storage hazard that may explode at room

temperature.[6][7]

Operational Plan: Safe Handling and Storage

Prior to any disposal procedure, proper handling and storage practices are critical to minimize

risk.

Engineering Controls: Always handle 2-cyanoacetyl chloride in a well-ventilated chemical

fume hood.[8] Ensure that an eyewash station and safety shower are readily accessible.[3]

[5]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles, a face shield, and a lab coat.[3][8] A respirator may be necessary if

vapors or aerosols are generated.[3]

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials.[1][4] The

container must be kept tightly closed to prevent contact with moisture and air.[3][4] Storage

under an inert atmosphere, such as nitrogen, is recommended.[8]

Disposal Plan: Step-by-Step Procedure
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The recommended method for the disposal of 2-cyanoacetyl chloride is through incineration

by a licensed hazardous waste disposal facility.[3] The following steps outline the procedure for

preparing the waste for collection.

Experimental Protocol for Waste Preparation:

Segregation: Isolate waste 2-cyanoacetyl chloride from other waste streams, especially

aqueous and protic solvent waste, to prevent violent reactions.

Containerization:

Use a dedicated, clean, and dry waste container made of a compatible material (e.g.,

glass or a suitable plastic).

The container must have a tightly sealing cap.

Do not overfill the container; leave adequate headspace (at least 10%) to allow for vapor

expansion.

Neutralization of Empty Containers (for trace residues):

This procedure should be performed in a chemical fume hood with appropriate PPE.

Rinse the empty container three times with a small amount of an inert, high-boiling point

solvent (e.g., toluene or xylene).

Collect the rinsate in the designated 2-cyanoacetyl chloride waste container.

Subsequently, the rinsed container can be cautiously treated with a basic solution (e.g.,

sodium bicarbonate) to neutralize any remaining acidic residue before final cleaning or

disposal as lab glass.

Labeling: Clearly label the waste container with "Hazardous Waste," "2-Cyanoacetyl
Chloride," and list all components, including any solvent used for rinsing. Affix the

appropriate hazard symbols (e.g., toxic, corrosive, flammable).

Temporary Storage: Store the sealed waste container in a designated, well-ventilated, and

secondary containment area away from incompatible materials until it is collected by a
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certified hazardous waste disposal service.

Logical Workflow for 2-Cyanoacetyl Chloride Disposal

Preparation & Handling

Disposal Procedure

Final Disposition

Start: Identify Waste
2-Cyanoacetyl Chloride

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Certified
Chemical Fume Hood

Segregate Waste from
Incompatible Materials

Place in a Labeled,
Dry, Compatible Waste Container

Securely Seal Container

Store in Designated
Secondary Containment Area

Arrange for Collection by
Licensed Waste Disposal

Incineration at a Licensed Facility
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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